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Compound of Interest

Compound Name:
3-(3-Bromopropoxy)-4-

methoxybenzaldehyde

Cat. No.: B1322760 Get Quote

A summary of the key quantitative data for the identified isomers is presented below, allowing

for a clear comparison of their fundamental physicochemical properties.

Property
3-Bromo-4,5-
diethoxybenzaldeh
yde

3-(3-
Bromopropoxy)-4-
methoxybenzaldeh
yde

2-Bromo-4,5-
diethoxybenzaldeh
yde

IUPAC Name

3-bromo-4,5-

diethoxybenzaldehyde

[1]

3-(3-

bromopropoxy)-4-

methoxybenzaldehyde

[2]

2-bromo-4,5-

diethoxybenzaldehyde

[3]

CAS Number 90109-64-1[1] 148433-01-6[2] 91335-51-2[4]

Molecular Weight 273.12 g/mol [1] 273.12 g/mol [2] 273.12 g/mol [4]

Molecular Formula C11H13BrO3[1] C11H13BrO3[2] C11H13BrO3[4]

XLogP3 2.8[1] 2.4[2] Not Available

Spectral Data
1H NMR, GC-MS

available[1]

13C NMR, GC-MS, IR

available[5]
Not readily available
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While specific synthetic procedures for all isomers are not readily available, a general and

adaptable protocol can be derived from the synthesis of structurally similar compounds, such

as 2-Bromo-4,5-dimethoxybenzaldehyde.[6][7] The following protocol details a potential method

for the synthesis of 2-Bromo-4,5-diethoxybenzaldehyde, which can be modified for the other

isomers.

Objective: To synthesize 2-Bromo-4,5-diethoxybenzaldehyde from 3,4-diethoxybenzaldehyde.

Reaction Scheme:

3,4-Diethoxybenzaldehyde 2-Bromo-4,5-diethoxybenzaldehydeBr2, Acetic Acid

Click to download full resolution via product page

Caption: Reaction scheme for the bromination of 3,4-diethoxybenzaldehyde.

Materials:

3,4-Diethoxybenzaldehyde

Bromine (Br2)

Glacial Acetic Acid

Methanol

Water

Procedure:

Dissolution of Starting Material: In a glass reactor, dissolve 3,4-diethoxybenzaldehyde in

methanol.[6]

Bromination: While stirring and cooling the reactor, slowly add a solution of bromine in acetic

acid.[8] Maintain the temperature below 40°C.[6]
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Reaction Monitoring: Continue stirring at this temperature for approximately one hour.[6] The

reaction progress can be monitored by thin-layer chromatography (TLC).

Work-up: Upon completion, the reaction mixture can be worked up by adding water to

precipitate the crude product.[8]

Purification: The resulting precipitate is collected by filtration and can be further purified by

recrystallization or silica gel column chromatography to yield the final product, 2-Bromo-4,5-

diethoxybenzaldehyde.[8]

Potential Biological Activity and Signaling Pathways
While there is limited direct information on the biological activities of the C11H13BrO3 isomers,

research on the structurally related compound 3-Bromo-4,5-dihydroxybenzaldehyde (BDB)

provides valuable insights. BDB, a natural bromophenol from red algae, has demonstrated

significant antioxidant and anti-inflammatory properties.[9][10]

Antioxidant Activity via the Nrf2/HO-1 Pathway:

Studies have shown that BDB protects skin cells from oxidative damage by activating the

Nrf2/HO-1 pathway.[9] BDB induces the expression of heme oxygenase-1 (HO-1), a

cytoprotective enzyme, through the activation and nuclear translocation of the transcription

factor Nrf2.[9] This suggests that the C11H13BrO3 isomers, which share the same brominated

benzaldehyde core, could be investigated for similar antioxidant properties.

The signaling cascade for BDB-induced antioxidant response can be visualized as follows:
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BDB-Mediated Antioxidant Pathway

3-Bromo-4,5-dihydroxybenzaldehyde
(BDB)

Phosphorylation of
ERK and Akt

Nrf2 Activation and
Nuclear Translocation

Nrf2 Binding to
Antioxidant Response Element (ARE)

Increased HO-1
Gene Expression

Cytoprotection against
Oxidative Stress
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Synthesis of
C11H13BrO3 Isomers
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Comparative Data of C11H13BrO3 Isomers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1322760#iupac-name-for-c11h13bro3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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